Carbonylcyanide-4-trichloromethoxyphenylhydrazone
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Overview
Description
Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone, also known as FCCP, is a compound with the linear formula CF3OC6H4NHN=C(CN)2 . It is a weak hydrophobic acid .
Molecular Structure Analysis
The linear formula of Carbonylcyanide-4-trichloromethoxyphenylhydrazone is CF3OC6H4NHN=C(CN)2 . This indicates that the molecule contains a trifluoromethoxy group attached to a phenyl ring, which is further connected to a hydrazone group and two cyanide groups.Physical and Chemical Properties Analysis
This compound is a yellow powder that is soluble in 95% ethanol . It has a molecular weight of 254.17 . The melting point is 174-175 °C (dec.) (lit.) .Mechanism of Action
Carbonylcyanide-4-trichloromethoxyphenylhydrazone acts as a protonophore and an uncoupler of oxidative phosphorylation in mitochondria. It dissipates the electrochemical proton gradient (Δμ H +), thereby increasing mitochondrial oxygen consumption . It is capable of depolarizing plasma and mitochondrial membranes .
Safety and Hazards
Future Directions
A recent study has investigated the toxicities of Carbonylcyanide-4-trichloromethoxyphenylhydrazone in rats, comparing it with other mitochondrial uncouplers . The study found no parallel relationship between in vitro mitochondrial uncoupling activity and the degree of in vivo toxicity, suggesting that these findings may contribute to the efficient development of new mitochondrial uncoupler candidates .
Properties
IUPAC Name |
2-[[4-(trichloromethoxy)phenyl]hydrazinylidene]propanedinitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl3N4O/c11-10(12,13)18-9-3-1-7(2-4-9)16-17-8(5-14)6-15/h1-4,16H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMYAXFLLPAEGMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NN=C(C#N)C#N)OC(Cl)(Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl3N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70175991 |
Source
|
Record name | Carbonylcyanide-4-trichloromethoxyphenylhydrazone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70175991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21609-11-0 |
Source
|
Record name | Carbonylcyanide-4-trichloromethoxyphenylhydrazone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021609110 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbonylcyanide-4-trichloromethoxyphenylhydrazone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70175991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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